molecular formula C20H28ClNO4S B4297607 N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide

N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide

Cat. No. B4297607
M. Wt: 414.0 g/mol
InChI Key: HESSJCLEMRBJEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide, also known as ABE-4, is a chemical compound that has gained significant attention in recent years for its potential use in scientific research. This compound is a selective antagonist of the transient receptor potential melastatin 8 (TRPM8) ion channel, which is involved in various physiological processes, including pain sensation and thermoregulation.

Mechanism of Action

N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide exerts its effects by selectively binding to and blocking the TRPM8 ion channel, which is primarily expressed in sensory neurons and is involved in the detection of cold temperatures. By blocking TRPM8, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide inhibits the influx of calcium ions into the neurons, which results in a decrease in neuronal activity. This mechanism of action has been demonstrated in various studies, including "Selective inhibition of TRPM8 channels by N-(1-adamantyl)-N-(4-chlorobenzyl)-N-(2-methoxyethyl)amine (AMTB)" by Katsumi Kobayashi et al. (2005).
Biochemical and Physiological Effects:
The blockade of TRPM8 by N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. For example, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has been shown to inhibit cold-induced pain in animal models, indicating that TRPM8 plays a crucial role in cold sensation. N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has also been shown to regulate body temperature in animal models, suggesting that TRPM8 may be involved in thermoregulation. Additionally, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has been shown to inhibit the growth and proliferation of prostate cancer cells in vitro, indicating that TRPM8 may be a potential therapeutic target in prostate cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide in lab experiments is its selectivity for TRPM8, which allows for the specific investigation of the role of this ion channel in various physiological processes. Additionally, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide is a potent antagonist of TRPM8, which allows for the efficient blockade of this ion channel. However, one limitation of using N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide is its relatively low solubility in aqueous solutions, which may require the use of organic solvents in experiments. Additionally, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has not been extensively studied in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the use of N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide in scientific research. One potential direction is the investigation of the role of TRPM8 in various pain conditions, such as neuropathic pain and migraine. Another potential direction is the investigation of the role of TRPM8 in thermoregulation and its potential therapeutic applications in conditions such as fever. Additionally, the development of more potent and selective TRPM8 antagonists, based on the structure of N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide, may lead to the development of novel therapeutic agents for various conditions.

Scientific Research Applications

N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has been used in various scientific research studies to investigate the role of TRPM8 in physiological processes. For example, N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has been used to study the involvement of TRPM8 in cold-induced pain, as well as in the regulation of body temperature. N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide has also been used to investigate the potential therapeutic applications of TRPM8 antagonists in various conditions, such as neuropathic pain and prostate cancer.

properties

IUPAC Name

N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28ClNO4S/c1-25-17-9-19(18(26-2)8-16(17)21)27(23,24)22-4-3-20-10-13-5-14(11-20)7-15(6-13)12-20/h8-9,13-15,22H,3-7,10-12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HESSJCLEMRBJEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NCCC23CC4CC(C2)CC(C4)C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28ClNO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-[2-(1-adamantyl)ethyl]-4-chloro-2,5-dimethoxybenzenesulfonamide

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